Cas no 52162-23-9 (Pentanoic acid, 5-cyano-, 2-methylpropyl ester)
52162-23-9 structure
Product Name:Pentanoic acid, 5-cyano-, 2-methylpropyl ester
CAS No:52162-23-9
MF:C10H17NO2
MW:183.24748301506
CID:360395
PubChem ID:12244963
Update Time:2025-04-19
Pentanoic acid, 5-cyano-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-cyano-, 2-methylpropyl ester
- 2-methylpropyl 5-cyanopentanoate
- 52162-23-9
- DTXSID30482153
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- Inchi: 1S/C10H17NO2/c1-9(2)8-13-10(12)6-4-3-5-7-11/h9H,3-6,8H2,1-2H3
- InChI Key: GVVPLKPNEPDIFS-UHFFFAOYSA-N
- SMILES: O(C(CCCCC#N)=O)CC(C)C
Computed Properties
- Exact Mass: 183.12601
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Pentanoic acid, 5-cyano-, 2-methylpropyl ester Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
52162-23-9 (Pentanoic acid, 5-cyano-, 2-methylpropyl ester) Related Products
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